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Compound of Interest

Compound Name: 1,3-Diacetoxypropane
CAS No.: 628-66-0
Cat. No.: B1205214
Get Quote
. J

This guide provides an in-depth exploration of 1,3-Diacetoxypropane, a versatile diester with
significant applications in the chemical and pharmaceutical industries. From its fundamental
physicochemical properties to its synthesis and diverse applications, this document offers a
technical resource for researchers, scientists, and professionals in drug development.

Introduction and Core Chemical Identity

1,3-Diacetoxypropane, also known as 1,3-propanediol diacetate or trimethylene acetate, is an
organic compound classified as an acetate ester. It is formally derived from the condensation of
the two hydroxyl groups of propane-1,3-diol with acetic acid.[1][2] Its molecular structure,
featuring two acetoxy groups on a propane backbone, imparts unique chemical properties that
make it a valuable solvent and chemical intermediate.[1]

The core identification parameters for 1,3-Diacetoxypropane are summarized below:
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Parameter Value Source(s)

CAS Number 628-66-0 PubChem[3], ECHEMI[2]
Molecular Formula C7H1204 Smolecule[1], PubChem][3]
Molecular Weight 160.17 g/mol Smolecule[1], PubChem][3]
IUPAC Name 3-acetyloxypropyl acetate PubChem][3]

1,3-Propanediol diacetate,
Synonyms Trimethylene acetate, 1,3- ECHEMI[2], NIST[4]

Propylene glycol diacetate

Physicochemical and Spectroscopic Profile

The physical and chemical properties of 1,3-Diacetoxypropane are crucial for its handling,
application, and analysis.

Property Value Source(s)

Inferred from properties of

Appearance Colorless liquid o

similar compounds
Boiling Point 209.5 °C ECHEMI[2]
Density 1.06 g/cm3 ECHEMI[2]
Flash Point 97.5°C ECHEMI[2]
Water Solubility 0.62M ECHEMI[2]
Refractive Index 1.417 ECHEMI[2]

Spectroscopic data is essential for the identification and characterization of 1,3-
Diacetoxypropane. The National Institute of Standards and Technology (NIST) provides
reference spectra for this compound, including Infrared (IR) and Mass Spectrometry (MS) data,
which are invaluable for quality control and research purposes.[4]

Synthesis and Manufacturing Pathways
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The primary route for synthesizing 1,3-Diacetoxypropane is through the esterification of 1,3-
propanediol. This can be achieved using either acetic acid or acetic anhydride as the
acetylating agent.

Direct Esterification with Acetic Acid

The most common and straightforward method involves the reaction of propane-1,3-diol with
acetic acid.[1] This reaction is typically catalyzed by a strong acid, such as sulfuric acid, and
driven to completion by removing the water formed during the reaction.
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Caption: Role of 1,3-Diacetoxypropane as an intermediate for PTT synthesis.

Solvents and Other Industrial Uses

Due to its moderate polarity and low toxicity, 1,3-Diacetoxypropane is a candidate for use as a
solvent for resins, lacquers, and cellulose derivatives. [1]It is also a valuable starting material
for the synthesis of pesticides and pharmaceutical products. [3]Additionally, its ester
characteristics suggest potential use as a flavoring agent in the food industry. [1]

Safety, Handling, and Experimental Protocols

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1205214/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-1-3-diacetoxypropane
https://www.benchchem.com/product/b1205214/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-3-diacetoxypropane
https://www.benchchem.com/product/b1205214/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-3-diacetoxypropane
https://www.smolecule.com/products/s579597
https://patents.google.com/patent/US3769331A/en
https://www.smolecule.com/products/s579597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

While a specific safety data sheet (SDS) for 1,3-Diacetoxypropane is not readily available in
the search results, information on its precursor, 1,3-propanediol, indicates low toxicity. [5][6]1,3-
propanediol is not classified as a hazardous substance and is not expected to be a skin or eye
irritant. [5][7]General laboratory safety precautions, such as wearing appropriate personal
protective equipment (gloves, safety glasses), are recommended when handling 1,3-
Diacetoxypropane.

Experimental Protocol: Laboratory Scale Synthesis

The following is a representative protocol for the synthesis of 1,3-Diacetoxypropane via direct
esterification.

Materials:

e 1,3-Propanediol

» Glacial Acetic Acid

e Concentrated Sulfuric Acid

» Saturated Sodium Bicarbonate Solution
e Anhydrous Magnesium Sulfate

» Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation
apparatus

Procedure:

¢ Reaction Setup: In a round-bottom flask, combine 1,3-propanediol and a molar excess of
glacial acetic acid (approximately 2.5 equivalents).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.
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o Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction.
Monitor the reaction progress using a suitable technique (e.g., TLC or GC).

o Workup:
o Cool the reaction mixture to room temperature.

o Carefully transfer the mixture to a separatory funnel and wash with water to remove
excess acetic acid and sulfuric acid.

o Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution
until effervescence ceases.

o Wash with brine to remove residual water.
e Drying and Purification:
o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent.
o Purify the crude 1,3-Diacetoxypropane by fractional distillation under reduced pressure.

Conclusion

1,3-Diacetoxypropane is a valuable and versatile chemical with a well-defined profile. Its role
as a key intermediate in the polymer industry, coupled with its potential as a solvent and a
building block for other fine chemicals, ensures its continued importance in various scientific
and industrial domains. This guide provides a foundational understanding of its properties,
synthesis, and applications, serving as a valuable resource for professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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